Cas no 356560-84-4 (1-(6-methylpyridin-2-yl)-2-{[1,2,4]triazolo[1,5-a]pyridin-6-yl}ethane-1,2-dione)

• Product Name: 1-(6-methylpyridin-2-yl)-2-{[1,2,4]triazolo[1,5-a]pyridin-6-yl}ethane-1,2-dione
• CAS No: 356560-84-4
• MF: C₁₄H₁₀N₄O₂
• MW: 266.25480222702
• MDL: MFCD11111125
• CID: 843381
• Update Time: 2025-05-30

1-(6-methylpyridin-2-yl)-2-{[1,2,4]triazolo[1,5-a]pyridin-6-yl}ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-([1,2,4]Triazolo[1,5-a]pyridin-6-yl)-2-(6-methylpyridin-2-yl)ethane-1,2-dione
• 1-(6-methylpyridin-2-yl)-2-([1,2,4]triazolo[1,5-a]pyridin-6-yl)ethane-1,2-dione
• 1,2-Ethanedione, 1-(6-methyl-2-pyridinyl)-2-[1,2,4]triazolo[1,5-a]pyridin-6-yl-
• 1-([1,2,4]triazolo[1,5-a]pyridin-6-yl)-2-(6-methylpyridin-2-yl)
• QC-1211
• AK127729
• 1-((1,2,4)triazolo(1,5-a)pyridin-6-yl)-2-(6-methylpyridin-2-yl)ethane-1,2-dione
• KUOWZIAJUBEMBU-UHFFFAOYSA-N
• AX8249520
• X6648
• ST24037723
• 1-(6-methylpyridin-2-yl)-2-{[1,2,4]triazolo[1,5-a]pyridin-6-yl}ethane-1,2-dione

• MDL： MFCD11111125
• Inchi： 1S/C14H10N4O2/c1-9-3-2-4-11(17-9)14(20)13(19)10-5-6-12-15-8-16-18(12)7-10/h2-8H,1H3
• InChI Key： KUOWZIAJUBEMBU-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=C(C)N=1)=O)C1C=CC2=NC=NN2C=1

Computed Properties

• Exact Mass: 266.08000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 401
• Topological Polar Surface Area: 77.2

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 77.22000
• LogP: 1.49830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 1-(6-methylpyridin-2-yl)-2-{[1,2,4]triazolo[1,5-a]pyridin-6-yl}ethane-1,2-dione

Research Brief on 1-(6-methylpyridin-2-yl)-2-{[1,2,4]triazolo[1,5-a]pyridin-6-yl}ethane-1,2-dione (CAS: 356560-84-4)

Recent studies on the compound 1-(6-methylpyridin-2-yl)-2-{[1,2,4]triazolo[1,5-a]pyridin-6-yl}ethane-1,2-dione (CAS: 356560-84-4) have highlighted its potential as a key intermediate in the development of novel therapeutic agents. This compound, characterized by its unique triazolopyridine and pyridinyl moieties, has garnered attention for its role in modulating specific biological pathways, particularly in the context of kinase inhibition and anti-inflammatory applications. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications for future drug development.

The synthesis of 1-(6-methylpyridin-2-yl)-2-{[1,2,4]triazolo[1,5-a]pyridin-6-yl}ethane-1,2-dione has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity. These efforts have facilitated its use in subsequent biological assays, where it has demonstrated promising activity against a range of molecular targets.

In vitro studies have revealed that this compound exhibits potent inhibitory effects on specific kinases involved in inflammatory and proliferative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 1-(6-methylpyridin-2-yl)-2-{[1,2,4]triazolo[1,5-a]pyridin-6-yl}ethane-1,2-dione effectively suppressed the activity of JAK2 and FLT3 kinases, which are implicated in myeloproliferative disorders and certain types of leukemia. The compound's selectivity profile suggests potential for reduced off-target effects compared to existing therapeutics.

Further investigations into the compound's mechanism of action have utilized molecular docking and dynamics simulations to elucidate its binding interactions with target proteins. These computational studies, complemented by X-ray crystallography data, have provided insights into the structural determinants of its inhibitory activity. Such findings are instrumental in guiding the design of derivatives with enhanced potency and pharmacokinetic properties.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in modulating immune responses. Preclinical models of autoimmune diseases, such as rheumatoid arthritis, have shown that 1-(6-methylpyridin-2-yl)-2-{[1,2,4]triazolo[1,5-a]pyridin-6-yl}ethane-1,2-dione can attenuate pro-inflammatory cytokine production, suggesting a broader therapeutic applicability. These findings underscore the compound's versatility and warrant further investigation in diverse disease contexts.

Despite these promising results, challenges remain in translating the compound's in vitro efficacy to in vivo settings. Pharmacokinetic studies have identified areas for improvement, particularly in terms of bioavailability and metabolic stability. Ongoing research is focused on structural modifications and formulation strategies to address these limitations, with the goal of advancing the compound toward clinical development.

In conclusion, 1-(6-methylpyridin-2-yl)-2-{[1,2,4]triazolo[1,5-a]pyridin-6-yl}ethane-1,2-dione represents a compelling candidate for further exploration in drug discovery. Its dual functionality as a kinase inhibitor and immunomodulator positions it as a valuable tool for addressing unmet medical needs. Future studies will likely focus on optimizing its pharmacological profile and evaluating its efficacy in more complex disease models, paving the way for potential therapeutic applications.